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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and occupational safety. This document provides essential guidance
on the proper disposal procedures for Dimethylvinphos, a toxic organophosphate insecticide.
Adherence to these protocols is critical for researchers, scientists, and drug development
professionals to minimize risks and comply with regulatory standards.

Dimethylvinphos is classified as a hazardous substance due to its toxicity, particularly if
swallowed, and its significant threat to aquatic ecosystems.[1][2] Unused or unwanted
pesticides like Dimethylvinphos are regulated as hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[3][4][5] Therefore, its disposal is governed by
stringent federal, state, and local regulations.

Key Chemical and Hazard Information

A thorough understanding of the chemical properties and associated hazards of
Dimethylvinphos is the first step in its safe management.
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Property Value
Chemical Formula C10H10CI304P
Molecular Weight 331.52 g/mol [6]

Colorless to pale yellow liquid or white
Appearance ) ]
crystalline solid[6][7]

Solubilit Limited solubility in water; moderately soluble in
olubili
Y organic solvents[6][7]

Acute Toxicity, Oral (Category 3), Hazardous to
o the Aquatic Environment, Acute (Category 1),
GHS Hazard Classification _ _ _
Hazardous to the Aquatic Environment, Chronic

(Category 1)[1]

UN2783 (for organophosphorus pesticides,
solid, toxic)[8]

UN Number

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of
Dimethylvinphos from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling Dimethylvinphos, ensure appropriate personal protective equipment is worn,
including:

Chemical-resistant gloves

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Respiratory protection, if handling powders or creating aerosols

Step 2: Segregation and Labeling
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e Segregate Dimethylvinphos waste from other chemical waste streams to prevent
accidental mixing and reactions.

o Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:
Dimethylvinphos" and includes the appropriate hazard pictograms.

Step 3: Container Management
e Use a dedicated, leak-proof, and compatible container for Dimethylvinphos waste.
o Keep the container securely closed when not in use.

» Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

Step 4: Disposal of Unused or Expired Product

e Do not dispose of Dimethylvinphos down the drain or in regular trash. This is illegal and
environmentally harmful.[9][10]

e Consult your institution's Environmental Health and Safety (EHS) department for specific
procedures.

» Arrange for disposal through a licensed hazardous waste contractor. Your EHS department
will typically manage this process.[11]

Step 5: Decontamination of Empty Containers

Empty containers that held Dimethylvinphos are also considered hazardous waste due to
residual contamination.[9]

e Triple Rinsing:

o Fill the empty container about one-quarter full with a suitable solvent (e.g., as
recommended on the product's Safety Data Sheet or by your EHS department).

o Securely cap the container and shake for at least 30 seconds.
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o Pour the rinsate into a designated hazardous waste container for disposal.

o Repeat this rinsing process two more times.[9]

« After triple rinsing, the container may still be considered hazardous waste depending on local
regulations. Consult your EHS department for final disposal instructions.

Step 6: Spill Management

In the event of a spill:

Evacuate the immediate area and alert colleagues.

« |f safe to do so, contain the spill using appropriate absorbent materials (e.g., chemical spill
pillows or absorbent pads).

o Collect the contaminated absorbent material and place it in a labeled hazardous waste
container.

o Decontaminate the spill area according to your laboratory's standard operating procedures.

» Report the spill to your EHS department.

Regulatory Compliance

Disposal procedures for Dimethylvinphos are primarily governed by the Federal Insecticide,
Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act
(RCRA).[4] It is crucial to remember that state and local regulations can be more stringent than
federal laws.[9][12] Always consult your local authorities and your institution's EHS department
to ensure full compliance. The product's Safety Data Sheet (SDS) is also a valuable resource
for disposal considerations.[5][13]
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Caption: Workflow for the proper disposal of Dimethylvinphos waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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